(5-(Benzofuran-2-yl)isoxazol-3-yl)methyl methyl phthalate

• IUPAC Name: 2-O-[[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]methyl] 1-O-methyl benzene-1,2-dicarboxylate
• InChI: InChI=1S/C21H15NO6/c1-25-20(23)15-7-3-4-8-16(15)21(24)26-12-14-11-19(28-22-14)18-10-13-6-2-5-9-17(13)27-18/h2-11H,12H2,1H3
• InChI Key: XSICUGUOGZBKKT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1C(=O)OCC2=NOC(=C2)C3=CC4=CC=CC=C4O3
• Molecular Formula: C21H15NO6
• DSSTOX Substance ID: DTXSID001334680
• Molecular Weight: 377.3 g/mol
• CAS RN: 1105203-44-8

Description

(5-(Benzofuran-2-yl)isoxazol-3-yl)methyl methyl phthalate, also known as BAMMP, is a synthetic compound that has been of interest to researchers due to its potential applications in scientific research. BAMMP is a derivative of phthalic acid and has been synthesized through various methods.

Scientific Research Applications

Chemical Synthesis and Catalysis

Research into phthalates, including compounds with complex structures like "(5-(Benzofuran-2-yl)isoxazol-3-yl)methyl methyl phthalate", has revealed their pivotal role in chemical synthesis and catalysis. Phthalides, including benzofuran derivatives, are synthesized through various catalyzed reactions, offering insights into creating biologically active compounds and intermediates for pharmaceuticals (Ye et al., 2010; Shpuntov et al., 2015). These studies highlight the potential of using complex phthalates in the development of new synthetic pathways and materials.

Photophysics and Material Science

The exploration of metallophthalocyanine complexes has opened new avenues in photophysics and material science. Research demonstrates the utility of these complexes in fluorescence quenching studies and the development of photosensitizers, which are crucial for applications ranging from photodynamic therapy to environmental sensing (Yenilmez et al., 2013; Pişkin et al., 2020). These findings underscore the significance of phthalate derivatives in advancing materials science and photophysical research.

Biomedical Applications

The structural variety and chemical properties of phthalates and benzofuran derivatives have been leveraged in biomedical research, notably in drug delivery systems and therapeutics. A notable example is the development of Zinc-Organic Frameworks for loading and controlled release of therapeutic agents like 5-Fluorouracil, highlighting the potential of phthalate-based compounds in enhancing drug efficacy and specificity (Qin et al., 2022). This research demonstrates the utility of phthalate derivatives in creating novel drug delivery platforms.

Environmental Health and Safety

While the primary focus of this summary is on the positive scientific applications of phthalate derivatives, it's worth noting that extensive research has also been conducted on the health effects of phthalates in general. Studies on the metabolism, exposure sources, and potential health impacts of phthalates have provided critical insights into their safety and environmental behavior (Hauser & Calafat, 2005). Although not directly related to "(5-(Benzofuran-2-yl)isoxazol-3-yl)methyl methyl phthalate", this research informs the broader context of phthalate use and safety.

Mechanism of Action

Target of Action

Benzofuran derivatives have been identified as a scaffold for antimicrobial agents . They have been used in the treatment of various diseases, including skin diseases such as cancer or psoriasis .

Mode of Action

Benzofuran derivatives have been found to exhibit a wide array of biological activities, making them a privileged structure in the field of drug discovery .

Biochemical Pathways

Benzofuran derivatives have been found to be active towards different clinically approved targets , suggesting that they may interact with multiple biochemical pathways.

Result of Action

Benzofuran derivatives have been found to exhibit a wide array of biological activities , suggesting that they may have diverse molecular and cellular effects.